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Compound of Interest

Compound Name: Butyl crotonate

Cat. No.: B3427411 Get Quote

Technical Support Center: Butyl Crotonate
This guide provides essential safety information, troubleshooting advice, and answers to

frequently asked questions for researchers, scientists, and drug development professionals

working with Butyl crotonate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Butyl crotonate?

A1: Butyl crotonate is a flammable liquid and vapor.[1][2][3][4] Depending on the specific

isomer and concentration, it can also cause serious eye irritation.[3] It is crucial to handle it in a

well-ventilated area and away from ignition sources.[1][5]

Q2: What is the appropriate personal protective equipment (PPE) for handling Butyl
crotonate?

A2: When handling Butyl crotonate, you should wear protective gloves, safety goggles with

side-shields, and flame-retardant lab coats.[5] In case of insufficient ventilation, a respirator

may be necessary.[5]

Q3: How should I properly store Butyl crotonate?

A3: Store Butyl crotonate in a tightly closed container in a cool, dry, and well-ventilated area.

[1][5][6] Keep it away from heat, sparks, open flames, and other ignition sources.[1][5] Some

sources also recommend storing it under an inert gas as it may be air-sensitive.[6][7]
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Q4: What materials are incompatible with Butyl crotonate?

A4: Butyl crotonate is incompatible with strong oxidizing agents.[1] Contact with strong acids

or bases can lead to hydrolysis.

Q5: How should I dispose of Butyl crotonate waste?

A5: Dispose of Butyl crotonate waste through a licensed professional waste disposal service.

[6] It should not be allowed to enter drains.[5][6] As it is highly flammable, it may be incinerated

in a chemical incinerator equipped with an afterburner and scrubber.[6]

Troubleshooting Guide
Problem 1: My Butyl crotonate has a yellow tint, is it still usable?

Possible Cause: A yellow tint may indicate the presence of impurities or degradation

products. This could be due to improper storage, exposure to air, or age.

Solution: While a slight discoloration may not affect all experiments, it is best to purify the

Butyl crotonate before use, for example, by distillation. Always run a small-scale test

reaction to see if the impurity affects the outcome of your experiment. For high-purity

applications, it is recommended to use a fresh, unopened bottle.

Problem 2: My reaction with Butyl crotonate is giving a low yield.

Possible Cause 1: Hydrolysis. Butyl crotonate can be hydrolyzed back to crotonic acid and

butanol in the presence of strong acids or bases, or even trace amounts of water.

Solution 1: Ensure all your reagents and solvents are dry. If your reaction conditions are

acidic or basic, consider if this might be promoting hydrolysis of your ester.

Possible Cause 2: Steric Hindrance. The reactivity of Butyl crotonate can be influenced by

the isomeric structure of the butyl group (n-butyl, sec-butyl, tert-butyl). The bulky tert-butyl

group, for example, can hinder reactions at the carbonyl center.

Solution 2: You may need to use more forcing reaction conditions (e.g., higher temperature,

longer reaction time) or a more reactive catalyst. Alternatively, consider if a different isomer

of Butyl crotonate would be more suitable for your desired transformation.
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Possible Cause 3: Polymerization. Under certain conditions, such as in the presence of

initiators, Butyl crotonate can polymerize.[5][6]

Solution 3: Review your reaction conditions to ensure there are no unintentional initiators

present. The presence of a viscous or solid material in your reaction flask could indicate

polymerization.

Problem 3: I am observing an unexpected side product in my reaction.

Possible Cause: Butyl crotonate's double bond makes it susceptible to nucleophilic addition

reactions. Your nucleophile might be adding to the double bond in addition to or instead of

attacking the carbonyl group.

Solution: The reaction conditions, particularly temperature and the nature of the nucleophile,

can influence the regioselectivity of the attack. You may need to adjust your reaction

parameters to favor the desired outcome. Consider consulting literature for similar reactions

to find optimized conditions.

Quantitative Data
The physical and chemical properties of Butyl crotonate can vary depending on the isomer.

The following table summarizes key data for different isomers.

Property n-Butyl crotonate sec-Butyl crotonate tert-Butyl crotonate

CAS Number 7299-91-4 10371-45-6[7] 79218-15-8

Molecular Formula C₈H₁₄O₂ C₈H₁₄O₂[7] C₈H₁₄O₂

Molecular Weight 142.20 g/mol [3] 142.20 g/mol [4][8] 142.20 g/mol

Boiling Point 180 °C 166 °C[8] 82 °C / 97 mmHg[2]

Flash Point 64 °C[9] 57.4 °C[8] 23 °C[2]

Density 0.90 g/cm³[9] 0.89 g/cm³ 0.89 g/cm³[2]

Refractive Index 1.4320-1.4330 1.43 n20/D 1.425
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Experimental Protocols
General Protocol for Safe Handling of Butyl Crotonate

Preparation: Before starting any experiment, ensure you have read and understood the

Safety Data Sheet (SDS) for the specific Butyl crotonate isomer you are using. Work in a

well-ventilated fume hood. Ensure that a safety shower and an eyewash station are readily

accessible.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety glasses with side shields or goggles, and a flame-retardant lab

coat.

Dispensing: Ground and bond containers when transferring the liquid to prevent static

discharge, which could be an ignition source.[5] Use non-sparking tools.[5]

During Reaction: Keep the reaction vessel away from heat sources, sparks, and open

flames.[1]

Spill Management: In case of a small spill, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate

the area and follow your institution's emergency procedures.

Waste Disposal: Collect all Butyl crotonate waste in a properly labeled, sealed container.

Dispose of the waste according to your institution's and local regulations for flammable

chemical waste.

Post-Handling: Wash your hands thoroughly with soap and water after handling Butyl
crotonate, even if you were wearing gloves.
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Caption: Workflow for the safe handling of Butyl crotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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